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Compound of Interest

Compound Name: (S,R,S)-AHPC-C6-PEG3-C4-Cl

Cat. No.: B560586 Get Quote

For researchers at the forefront of targeted protein degradation, the safe handling and disposal

of potent molecules like (S,R,S)-AHPC-C6-PEG3-C4-Cl, a von Hippel-Lindau (VHL) E3 ligase

ligand conjugate, is paramount. Adherence to proper disposal protocols is essential for

laboratory safety, environmental protection, and regulatory compliance. This guide provides a

comprehensive, step-by-step procedure for the responsible management of this compound.

(S,R,S)-AHPC-C6-PEG3-C4-Cl is a Proteolysis Targeting Chimera (PROTAC) building block,

designed to recruit the VHL E3 ubiquitin ligase to a target protein, thereby inducing its

degradation. Due to their potent biological activity, all materials contaminated with PROTACs

should be handled as hazardous waste.[1][2] Furthermore, the presence of a terminal chlorine

atom classifies this compound as a halogenated organic compound, necessitating specific

disposal considerations to prevent environmental release and ensure proper treatment.[3][4][5]

Immediate Safety and Handling
Before beginning any work with (S,R,S)-AHPC-C6-PEG3-C4-Cl, a thorough risk assessment

should be conducted. While a specific Safety Data Sheet (SDS) for this exact molecule is not

readily available, an SDS for the related compound (S,R,S)-AHPC Hydrochloride suggests it is

not classified as hazardous. However, due to the high potency and biological activity of

PROTACs, it is crucial to handle them with care.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are mandatory.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A lab coat must be worn.

Waste Segregation and Collection: A Step-by-Step
Approach
Proper segregation of waste is the foundation of safe disposal. All items that come into contact

with (S,R,S)-AHPC-C6-PEG3-C4-Cl must be treated as hazardous chemical waste.[1][2]

Step 1: Designate Waste Streams

At the start of your experiment, establish clearly labeled, separate waste containers for solid

and liquid waste containing (S,R,S)-AHPC-C6-PEG3-C4-Cl. This compound is a halogenated

organic waste.[5]

Step 2: Solid Waste Collection

Items to be collected:

Unused or expired solid (S,R,S)-AHPC-C6-PEG3-C4-Cl.

Contaminated consumables: pipette tips, vials, centrifuge tubes, weighing paper, and

wipes.

Contaminated PPE: gloves should be disposed of immediately after handling the

compound.

Procedure:

Use a designated, leak-proof hazardous waste container lined with a heavy-duty plastic

bag.

Clearly label the container as "Hazardous Waste: Halogenated Organic Solids."

Step 3: Liquid Waste Collection

Items to be collected:
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Solutions containing (S,R,S)-AHPC-C6-PEG3-C4-Cl (e.g., in DMSO, saline).[6]

Solvent rinses of contaminated glassware.

Procedure:

Use a dedicated, sealed, and shatter-resistant container.

Crucially, do not mix this waste with non-halogenated solvent waste.[3][4] This is critical as

the disposal methods and costs differ significantly.[4]

Label the container "Hazardous Waste: Halogenated Organic Liquids."

Labeling and Storage
Accurate labeling is a critical safety and regulatory requirement.

Label Information Description

"Hazardous Waste" Clearly indicates the nature of the contents.

Chemical Name "(S,R,S)-AHPC-C6-PEG3-C4-Cl"

Composition

List all components and their approximate

percentages (e.g., (S,R,S)-AHPC-C6-PEG3-C4-

Cl in DMSO).

Hazards
Indicate relevant hazards (e.g., "Potent

Compound," "Halogenated").

Accumulation Start Date
The date the first drop of waste was added to

the container.

Principal Investigator
Name and contact information of the

responsible researcher or lab.

Store sealed and labeled waste containers in a designated, secure satellite accumulation area

within the laboratory, away from general traffic.

Spill Management
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Alert Personnel: Notify others in the immediate area.

Evacuate: If the spill is large or the substance is airborne, evacuate the area.

Don PPE: Wear appropriate PPE, including double gloves, a lab coat, and eye protection.

Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to

contain the spill. For solid spills, carefully sweep or scoop the material to avoid generating

dust.

Collection: Collect all cleanup materials in a sealed container and label it as hazardous

waste.

Decontamination: Clean the spill area with a suitable solvent, followed by a thorough wash.

Seek Assistance: For large spills, contact your institution's Environmental Health and Safety

(EHS) office immediately.

Final Disposal
All waste containing (S,R,S)-AHPC-C6-PEG3-C4-Cl must be disposed of through your

institution's certified hazardous waste management program. Do not dispose of this chemical

down the drain or in the general trash.[2] The primary method for the final disposal of

halogenated organic waste is typically high-temperature incineration at a licensed facility.[5][7]

Disposal Workflow for (S,R,S)-AHPC-C6-PEG3-C4-Cl
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Caption: A workflow diagram illustrating the proper disposal procedure for (S,R,S)-AHPC-C6-
PEG3-C4-Cl.

Signaling Pathway of PROTAC Action

To understand the potent nature of this compound, it is helpful to visualize its mechanism of

action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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